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Introduction

Climate change is increasingly recognized as a significant driver of risk in the agricultural
sector. Rising global temperatures, altered precipitation patterns, and an increase in the
frequency and intensity of extreme weather events directly impact crop yields and,
consequently, the financial stability of farming operations. Multi-Peril Crop Insurance (MPCI)
programs, often federally supported, serve as a critical risk management tool for producers,
providing a safety net against losses from natural calamities.[1][2] However, the escalating risks
associated with climate change pose a substantial threat to the solvency and effectiveness of
these insurance programs.

Geospatial analysis has emerged as a powerful methodology for understanding and quantifying
the impacts of climate change on MPCI claims. By integrating large-scale climate data,
agricultural production information, and insurance claim records within a geographic
information system (GIS), researchers can identify spatial and temporal trends in crop losses,
assess vulnerabilities, and model future risks.[3][4] This allows for a more nuanced
understanding of how specific climate-related perils, such as drought or excess moisture, affect
different regions and crops.[5]

These application notes provide a detailed protocol for conducting geospatial analysis of
climate change impacts on MPCI claims. It outlines the necessary data, analytical
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methodologies, and visualization techniques to enable researchers to assess climate-driven

risks and inform the development of more resilient agricultural and insurance systems.

Data and Methodologies
Required Data and Sources

A robust geospatial analysis of MPCI claims requires the integration of multiple datasets. The

following table summarizes the essential data types and potential sources.

Data Type

Description

Potential Sources

MPCI Claim Data

Historical records of insurance
claims, including cause of loss,
indemnity paid, crop type, and
location (typically at the county

level).

USDA Risk Management
Agency (RMA) Summary of
Business Data.[5][6]

Climate Data

Historical and projected
climate variables such as
temperature, precipitation, and
soil moisture. Gridded datasets
are preferred for spatial

analysis.

Gridded meteorological
datasets (e.g., NLDAS-2,
GridMET), downscaled climate
projections (e.g., MACAv2-
METDATA), and NOAA climate
data.[1]

Agricultural Data

Information on crop types,
planting dates, yields, and soil

characteristics.

USDA National Agricultural
Statistics Service (NASS),
Common Land Unit (CLU)
data.[3]

Geospatial Data

Base layers for mapping and
spatial analysis, including
administrative boundaries
(county, state), and digital

elevation models.

U.S. Geological Survey
(USGS), Esri, and other

geospatial data providers.

Satellite Imagery

Remotely sensed data for
assessing vegetation health
(e.g., NDVI), soil moisture, and

flood inundation.

Landsat (USGS), Sentinel
(Copernicus), MODIS (NASA).
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Experimental Protocols

The following protocol outlines a standard workflow for the geospatial analysis of climate
change impacts on MPCI claims.

Protocol 1: Spatio-Temporal Analysis of Crop Insurance Claims
» Data Acquisition and Pre-processing:

o Obtain MPCI claim data from the USDA RMA, filtering for weather and climate-related
causes of loss.

o Acquire corresponding climate data for the same temporal and spatial resolution.
o Geocode all data to a common geographic reference system (e.g., county-level).
o Exploratory Data Analysis:
o Aggregate indemnity data by cause of loss, crop type, and year to identify dominant perils.
o Create time-series plots to visualize trends in indemnities over time.

o Generate maps of total indemnities and indemnities by cause of loss to identify spatial
hotspots of vulnerability.

 Statistical Analysis:

o Use statistical methods, such as Principal Component Analysis (PCA), to identify the
primary climatic drivers of insurance losses for specific crops and regions.[1]

o Develop regression models to quantify the relationship between climate variables (e.g.,
temperature, precipitation) and crop insurance indemnities.

o Future Risk Projection:
o Utilize downscaled climate projections to model future changes in climate variables.

o Apply the developed regression models to project future trends in MPCI claims and
indemnities under different climate change scenarios.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b609228?utm_src=pdf-body
https://www.benchchem.com/product/b609228?utm_src=pdf-body
https://repository.library.noaa.gov/view/noaa/64226/noaa_64226_DS1.pdf
https://www.benchchem.com/product/b609228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

The following tables present quantitative data synthesized from relevant studies on the
financial impacts of climate-related events on crop insurance.

Table 1: Top Weather and Climate-Related Causes of Loss for U.S. Federal Crop Insurance
(2001-2016)

Cause of Loss Indemnities (Billions USD)  Percent of Total
Drought $49.79 59.7%

Excess Moisture/Precip/Rain $23.18 27.8%

Hail $5.88 7.0%

Heat $1.75 2.1%

Freeze $1.25 1.5%

Total Top 5 $81.85 98.1%

Source: Adapted from a 2018 white paper on the spatio-temporal analysis of Federal crop
insurance cause of loss data.[5]

Table 2: Crop Insurance Indemnities in the Inland Pacific Northwest (2001-2022)

Indemnities from

Total Indemnities Primary Cause of .
Crop o Primary Cause
(Billions USD) Loss .
(Billions USD)
Wheat $2.8 Drought $1.5
_ Freeze, Frost, and -~
Fruits $0.4 Not specified

Hail

Source: Adapted from a 2023 study on climatic damage cause variations in the Pacific
Northwest.[1]

Table 3: Projected Increase in Crop Insurance Indemnities due to Climate Change by 2050
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Scenario Projected Increase in Indemnities

Holding planting, insurance, and technology
fived 20%
ixe

Source: Based on a 2025 working paper on crop insurance and climate change adaptation.[7]
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Caption: Workflow for integrating and analyzing diverse datasets to assess climate impacts on
MPCI claims.

Logical Relationship of Key Components
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Caption: Logical flow from climate change drivers to analytical outcomes and policy
implications.
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Conclusion

The geospatial analysis of MPCI claims is an essential tool for understanding the evolving risk
landscape in agriculture under a changing climate. The protocols and methodologies outlined in
these application notes provide a framework for researchers to conduct comprehensive
assessments of climate change impacts. By leveraging publicly available data and established
analytical technigues, the scientific community can contribute to the development of more
robust and climate-resilient crop insurance programs, thereby enhancing food security and the
sustainability of agricultural livelihoods.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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